Cas no 1806858-77-4 (3-Aminomethyl-2-chloro-4-cyanophenylacetic acid)

• Product Name: 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid
• CAS No: 1806858-77-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4942888
• Update Time: 2025-06-08

3-Aminomethyl-2-chloro-4-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid

• Inchi： 1S/C10H9ClN2O2/c11-10-6(3-9(14)15)1-2-7(4-12)8(10)5-13/h1-2H,3,5,13H2,(H,14,15)
• InChI Key： PRKJZQUCOVVLNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C#N)C=1CN)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid

Comprehensive Overview of 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid (CAS No. 1806858-77-4)

3-Aminomethyl-2-chloro-4-cyanophenylacetic acid (CAS No. 1806858-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a phenylacetic acid backbone substituted with aminomethyl, chloro, and cyano functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The compound’s CAS number 1806858-77-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure, characterized by the chloro and cyano substituents, contributes to its reactivity and binding affinity, which are essential for designing targeted therapeutics. Recent studies highlight its role in optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are hot topics in modern medicinal chemistry.

In the context of current trends, 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid aligns with the growing demand for small-molecule drugs and precision medicine. Search engine analytics reveal frequent queries about “phenylacetic acid derivatives in drug design” and “functional group effects on bioavailability,” reflecting widespread interest in this area. The compound’s cyano group, for instance, is often explored for its ability to enhance hydrogen bonding and improve drug-target interactions, a subject frequently discussed in AI-driven drug discovery platforms.

From a synthetic perspective, the aminomethyl moiety in CAS 1806858-77-4 offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the industry’s focus on combinatorial chemistry and fragment-based drug discovery, both of which are highly searched topics among chemists and pharmacologists. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, another area of intense research.

Environmental and safety considerations are equally important when discussing 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid. While not classified as hazardous, proper handling protocols are emphasized in laboratory settings to ensure compliance with green chemistry principles. Searches related to ���sustainable synthesis of aromatic acids” and “benign solvents for organic reactions” underscore the demand for eco-friendly methodologies, which can be applied to this compound’s production.

In summary, 3-Aminomethyl-2-chloro-4-cyanophenylacetic acid (CAS No. 1806858-77-4) represents a compelling case study in the intersection of structural chemistry and therapeutic innovation. Its multifaceted applications, combined with the industry’s shift toward data-driven drug development, position it as a valuable asset for researchers. By addressing common search queries and leveraging its functional group diversity, this compound continues to inspire advancements in both academic and industrial settings.